N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide

• IUPAC Name: N-[2-[1-[(2-ethoxyphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C23H32N4O2/c1-2-29-21-10-6-5-9-19(21)17-26-15-12-20(13-16-26)27-22(11-14-24-27)25-23(28)18-7-3-4-8-18/h5-6,9-11,14,18,20H,2-4,7-8,12-13,15-17H2,1H3,(H,25,28)
• InChI Key: BIIFZGWIVRBNTQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCC(CC2)N3C(=CC=N3)NC(=O)C4CCCC4
• Molecular Formula: C23H32N4O2
• Molecular Weight: 396.5 g/mol

Description

N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide, also known as ECPP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. ECPP is a synthetic compound that belongs to the class of pyrazoles and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide involves the modulation of the activity of the cannabinoid receptors CB1 and CB2. N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide acts as a potent agonist of these receptors, leading to the activation of various downstream signaling pathways that result in the observed analgesic and anti-inflammatory effects.
Biochemical and physiological effects:
N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide has been found to exhibit various biochemical and physiological effects, including analgesia, anti-inflammatory activity, and anticonvulsant effects. It has also been found to exhibit anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide is its potent analgesic and anti-inflammatory effects, making it a potential candidate for the development of new painkillers. However, one of the major limitations of N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions that can be explored with N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide. One potential area of research is the development of new painkillers based on the structure of N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide. Another potential area of research is the investigation of the potential use of N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide in the treatment of anxiety and depression. Additionally, further studies are needed to investigate the potential side effects and toxicity of N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide.

Synthesis Methods

The synthesis of N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide involves the reaction of 1-(2-ethoxybenzyl)-4-piperidinone with 1H-pyrazole-5-carboxylic acid followed by the addition of cyclopentanecarboxylic acid chloride. The resulting compound is then purified using column chromatography to obtain pure N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide.

Scientific Research Applications

N-{1-[1-(2-ethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}cyclopentanecarboxamide has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been found to exhibit potent analgesic and anti-inflammatory effects, making it a potential candidate for the development of new painkillers.